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Compound of Interest

Compound Name: SNIPER(TACC3)-2 hydrochloride

Cat. No.: B15621305

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of
SNIPER(TACC3)-2 hydrochloride, a potent and specific degrader of the Transforming Acidic
Coiled-Coil protein 3 (TACC3). TACC3 is a microtubule-associated protein frequently
overexpressed in various human cancers, playing a crucial role in mitotic spindle assembly, cell
proliferation, and survival.[1] SNIPER(TACC3)-2 hydrochloride is a Specific and Nongenetic
IAP-dependent Protein Eraser (SNIPER) that induces the degradation of TACC3 via the
ubiquitin-proteasome pathway, leading to cancer cell death.[2][3][4] These protocols are
intended to guide researchers in the effective use of this compound for in vitro and in cellulo
experiments aimed at investigating TACC3 as a therapeutic target in oncology.
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Product Name SNIPER(TACC3)-2 hydrochloride

Synonyms PROTAC TACC3 Degrader

Induces proteasomal degradation of TACC3
Mechanism of Action protein by recruiting an E3 ubiquitin ligase.[4][5]

[6]

Biological Activit Induces apoptosis and paraptosis-like cell death
iological Activi
J Y in cancer cells.[2][4]

Transforming Acidic Coiled-Coil protein 3

Target
(TACC3)

Solubility and Preparation of Stock Solutions

SNIPER(TACC3)-2 hydrochloride exhibits solubility in various organic solvents. For
experimental purposes, it is crucial to prepare fresh solutions and store them appropriately to

maintain compound integrity.

Table 1: Solubility Data

Solvent Solubility Notes

DMSO Soluble[3] For in vitro stock solutions.

A clear solution can be
In vivo formulation > 2.5 mg/mL (2.95 mM)[7] prepared. Saturation is

unknown.

Protocol 2.1: Preparation of DMSO Stock Solution (for in
vitro use)

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of
SNIPER(TACC3)-2 hydrochloride.

» Vortex thoroughly to ensure complete dissolution.
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 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[5]

Protocol 2.2: Preparation of Formulation for In Vivo
Experiments

This protocol yields a clear solution of = 2.5 mg/mL.
e Prepare a 25.0 mg/mL stock solution of SNIPER(TACC3)-2 in DMSO.

e For a 1 mL final volume, take 100 pL of the 25.0 mg/mL DMSO stock solution and add it to
400 pL of PEG300. Mix well.

» To the above mixture, add 50 pL of Tween-80 and mix thoroughly.

o Finally, add 450 uL of physiological saline to bring the total volume to 1 mL. Mix until a clear
solution is obtained.

TACC3 Signaling Pathway

TACC3 is a key regulator of several oncogenic signaling pathways, primarily promoting cell
proliferation, survival, and epithelial-mesenchymal transition (EMT). Its inhibition or degradation
can lead to the suppression of these pathways.
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Caption: TACC3 activates key oncogenic signaling pathways.

Experimental Workflow for Investigating
SNIPER(TACC3)-2 Hydrochloride

The following diagram outlines a general workflow for characterizing the effects of
SNIPER(TACC3)-2 hydrochloride in cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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